Cas no 61197-33-9 (1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-)

1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo- structure
61197-33-9 structure
Product Name:1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-
CAS No:61197-33-9
MF:C3H5N5OS
MW:159.169697523117
CID:488826
PubChem ID:12458633
Update Time:2025-04-19

1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-
    • 2-(5-sulfanylidene-2H-tetrazol-1-yl)acetamide
    • DTXSID50499081
    • 1-(carbamoylmethyl)-1H-tetrazole-5-thiol
    • 61197-33-9
    • 1- carbamoylmethyltetrazole-5-thiol
    • SCHEMBL8858306
    • 1-carbamoylmethyltetrazole-5-thiol
    • 5-Mercapto-1H-tetrazol-1-ylacetamide
    • 1- (carbamoylmethyl)-1H-tetrazole-5-thiol
    • 2-(5-Sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)acetamide
    • RWVPFRSKYWPNIT-UHFFFAOYSA-N
    • SCHEMBL7764233
    • SCHEMBL22557003
    • Inchi: 1S/C3H5N5OS/c4-2(9)1-8-3(10)5-6-7-8/h1H2,(H2,4,9)(H,5,7,10)
    • InChI Key: RWVPFRSKYWPNIT-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1CC(N)=O

Computed Properties

  • Exact Mass: 159.02165
  • Monoisotopic Mass: 159.02148097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 83.08
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